4-Pyrimidinecarbonyl chloride, 2-(methylthio)-5-(phenylthio)-

• CAS No.: 61727-11-5
• Molecular Formula: C12H9ClN2OS2
• Molecular Weight: 296.8 g/mol
• IUPAC Name: 2-methylsulfanyl-5-phenylsulfanylpyrimidine-4-carbonyl chloride
• InChI: InChI=1S/C12H9ClN2OS2/c1-17-12-14-7-9(10(15-12)11(13)16)18-8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key: WUOPGCOXRFKUPK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)C(=O)Cl)SC2=CC=CC=C2

Description

The compound 4-Pyrimidinecarbonyl chloride, 2-(methylthio)-5-(phenylthio)- is a pyrimidine derivative characterized by a carbonyl chloride group at position 4, a methylthio (-SMe) substituent at position 2, and a phenylthio (-SPh) group at position 5. Its structure confers high reactivity, particularly at the carbonyl chloride moiety, making it valuable in synthesizing amides, esters, and other acylated derivatives for pharmaceutical and agrochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Pyrimidinecarbonyl chloride, 2-(methylthio)-5-(phenylthio)- typically involves the chlorination of 4-pyrimidinecarboxylic acid derivatives. The reaction conditions often include the use of thionyl chloride or oxalyl chloride as chlorinating agents. The presence of a base such as pyridine can facilitate the reaction by neutralizing the hydrogen chloride generated during the process.

Industrial Production Methods

Industrial production of this compound may involve large-scale chlorination processes under controlled conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-Pyrimidinecarbonyl chloride, 2-(methylthio)-5-(phenylthio)- undergoes various chemical reactions, including:

Substitution Reactions: The carbonyl chloride group can be substituted with nucleophiles such as amines, alcohols, and thiols to form corresponding amides, esters, and thioesters.

Oxidation and Reduction Reactions: The methylthio and phenylthio groups can undergo oxidation to form sulfoxides and sulfones, respectively.

Coupling Reactions: The compound can participate in coupling reactions with aryl or alkyl halides in the presence of palladium catalysts to form new carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Reagents such as amines, alcohols, and thiols in the presence of a base like triethylamine.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Coupling Reactions: Palladium catalysts such as Pd(PPh3)4 and bases like potassium carbonate.

Major Products Formed

Amides, Esters, and Thioesters: Formed from substitution reactions.

Sulfoxides and Sulfones: Formed from oxidation reactions.

Coupled Products: Formed from coupling reactions with aryl or alkyl halides.

Scientific Research Applications

4-Pyrimidinecarbonyl chloride, 2-(methylthio)-5-(phenylthio)- has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various heterocyclic compounds and pharmaceuticals.

Biology: Employed in the study of enzyme inhibitors and as a building block for bioactive molecules.

Medicine: Investigated for its potential use in the development of new drugs, particularly those targeting cancer and infectious diseases.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 4-Pyrimidinecarbonyl chloride, 2-(methylthio)-5-(phenylthio)- involves its reactivity towards nucleophiles and electrophiles. The carbonyl chloride group is highly reactive and can form covalent bonds with nucleophilic sites on biomolecules, potentially inhibiting enzyme activity or altering protein function. The methylthio and phenylthio groups can undergo metabolic transformations, leading to the formation of active metabolites that interact with molecular targets.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural analogs and their differentiating features are summarized below:

Compound Name (CAS No.)	Molecular Formula	Substituents (Positions)	Functional Groups	Molecular Weight
Target Compound	Not explicitly provided	2-(Methylthio), 5-(Phenylthio)	Carbonyl chloride	-
4-Pyrimidinecarbonyl chloride, 6-chloro-2-(methylthio)- (200000-17-5)	C₆H₄Cl₂N₂OS	6-Cl, 2-SMe	Carbonyl chloride	223.08
4-Chloro-6-methyl-2-(methylthio)pyrimidine-5-carbonitrile (1208170-17-5)	C₇H₆ClN₃S	4-Cl, 6-Me, 2-SMe	Nitrile	199.66
Ethyl 2-(4-chloro-2-(methylthio)pyrimidin-5-yl)acetate	C₁₀H₁₂ClN₃O₂S	4-Cl, 2-SMe, 5-(CH₂COOEt)	Ester	273.73
2-(Methylthio)-4-(4-(trifluoromethyl)phenylamino)pyrimidine-5-carboxylic acid (1065075-64-0)	C₁₃H₁₁F₃N₄O₂S	4-(CF₃-PhNH-), 2-SMe	Carboxylic acid	344.31

Key Observations :

• Substituent Effects: The target compound’s phenylthio group at position 5 distinguishes it from analogs with chloro (e.g., ), methyl (), or trifluoromethylphenylamino () groups. The phenylthio group enhances steric bulk and may influence π-π interactions in biological systems.
• Reactivity : The carbonyl chloride group in the target compound and offers higher electrophilicity compared to esters () or carboxylic acids (), enabling nucleophilic acyl substitutions.

Physicochemical Properties

Comparative data on melting points, solubility, and spectroscopic features:

Compound Name (CAS No.)	Melting Point (°C)	IR (cm⁻¹)	Notable NMR Shifts (δ, ppm)
4-(4-Methoxyphenyl)-2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile	300	2195 (C≡N), 1649 (C=O)	8.45–8.10 (NH), 7.00–8.00 (Ar-H)
4-Chloro-6-methyl-2-(methylthio)pyrimidine-5-carbonitrile	-	-	-
Target Compound	Not reported	Expected: ~1770 (C=O)	Anticipated: δ 7.2–7.6 (SPh)

Key Observations :

• Melting Points : Electron-withdrawing groups (e.g., nitriles , chlorides ) correlate with higher melting points due to increased intermolecular forces. The target compound’s phenylthio group may lower melting points compared to chloro analogs.
• Spectroscopy : The carbonyl chloride in the target compound would exhibit strong IR absorption near 1770 cm⁻¹, distinct from esters (~1730 cm⁻¹) or carboxylic acids (~1700 cm⁻¹) .